Cas no 39731-48-1 (9H-Xanthen-9-one,3,4-dihydroxy-)

• Product Name: 9H-Xanthen-9-one,3,4-dihydroxy-
• CAS No: 39731-48-1
• MF: C₁₃H₈O₄
• MW: 228.200223922729
• CID: 315381
• PubChem ID: 5748382
• Update Time: 2025-04-19

9H-Xanthen-9-one,3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one,3,4-dihydroxy-
• 3,4-dihydroxyxanthen-9-one
• 3,4-Dihydroxyxanthone
• PD181110
• DTXSID20192815
• 3,4-dihydroxy-xanthen-9-one
• BDBM50269645
• CHEMBL446323
• 9H-Xanthen-9-one, 3,4-dihydroxy-
• 39731-48-1
• YFVCSEXMOBEPQB-UHFFFAOYSA-N
• 3,4-dihydroxy-9H-xanthen-9-one
• 3,4-Dihydroxy-xanthone
• SCHEMBL133422

• Inchi： 1S/C13H8O4/c14-9-6-5-8-11(15)7-3-1-2-4-10(7)17-13(8)12(9)16/h1-6,14,16H
• InChI Key： YFVCSEXMOBEPQB-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C2C=CC(=C(C1=2)O)O)=O

Computed Properties

• Exact Mass: 228.04224
• Monoisotopic Mass: 228.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2.3

Experimental Properties

• Density: 1.516
• Boiling Point: 419.4°Cat760mmHg
• Flash Point: 168°C
• Refractive Index: 1.717
• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones